2-ethoxy-N-ethyl-N-[[4-(methylaminomethyl)phenyl]methyl]ethanamine

• IUPAC Name: 2-ethoxy-N-ethyl-N-[[4-(methylaminomethyl)phenyl]methyl]ethanamine
• InChI: InChI=1S/C15H26N2O/c1-4-17(10-11-18-5-2)13-15-8-6-14(7-9-15)12-16-3/h6-9,16H,4-5,10-13H2,1-3H3
• InChI Key: WLKCCKGGUXUDIE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCOCC)CC1=CC=C(C=C1)CNC
• Molecular Formula: C15H26N2O
• Molecular Weight: 250.38 g/mol
• CAS RN: 1489870-26-9

Description

“2-ethoxy-N-ethyl-N-[[4-(methylaminomethyl)phenyl]methyl]ethanamine” is a chemical compound with the molecular formula C15H26N2O. It’s also known as EMA-4.

Molecular Structure Analysis

The molecular structure of “2-ethoxy-N-ethyl-N-[[4-(methylaminomethyl)phenyl]methyl]ethanamine” consists of 15 carbon atoms, 26 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom. The exact mass is 250.204513457.

Scientific Research Applications

Metabolism and Analytical Characterization

Research on similar compounds has delved into their in vivo metabolism, revealing complex pathways involving deamination, reduction, oxidation, and acetylation processes. For example, studies on 4-bromo-2,5-dimethoxyphenethylamine (2C-B) metabolites in rats highlighted the formation of various metabolites through deamination, leading to alcohol and carboxylic acid metabolites, as well as O-desmethyl metabolites followed by acetylation (Kanamori et al., 2002). Additionally, the identification and characterization of metabolites from designer hallucinogens like 25I-NBOMe in both animal models and human samples provide insights into the drugs' metabolism, supporting their detection in clinical toxicology (Poklis et al., 2015).

Pharmacological Interactions

Research has also explored the pharmacological interactions of these compounds, particularly their potent agonistic effects on serotonin 5-HT2A receptors. This interaction is a common trait among psychoactive substances, contributing to their hallucinogenic effects. The neurochemical pharmacology of substituted N-benzylphenethylamines, for example, has been studied, highlighting their high potency as 5-HT2A receptor agonists, which is consistent with hallucinogenic activity (Eshleman et al., 2018).

Synthetic Applications and Chemical Analysis

On a synthetic level, studies have focused on the development of new compounds with potential applications in various fields. For instance, research into the synthesis and corrosion inhibition efficiency of ethyl hydrogen [(methoxyphenyl)(methylamino) methyl] phosphonate derivatives has demonstrated their utility in protecting metals against corrosion, combining practical applications with fundamental chemical research (Djenane et al., 2019).